Cas no 88166-75-0 (2,3,5-Trimethylbenzonitrile)

2,3,5-Trimethylbenzonitrile structure

2,3,5-Trimethylbenzonitrile structure

Product Name:2,3,5-Trimethylbenzonitrile

CAS No:88166-75-0

MF:C₁₀H₁₁N

MW:145.201042413712

CID:642625

PubChem ID:54243774

Update Time:2025-04-19

2,3,5-Trimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 2,3,5-trimethyl-
- 2,3,5-Trimethylbenzonitrile
- 2,3,5-Trimethylbenzonitrile
- DTXSID40710010
- 88166-75-0
- AKOS027358374
- SCHEMBL10873192
- Inchi： 1S/C10H11N/c1-7-4-8(2)9(3)10(5-7)6-11/h4-5H,1-3H3
- InChI Key： QRVBSIBNMSNTRO-UHFFFAOYSA-N
- SMILES： N#CC1=CC(C)=CC(C)=C1C

Computed Properties

Exact Mass: 145.089149355g/mol
Monoisotopic Mass: 145.089149355g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 23.8Å²

2,3,5-Trimethylbenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	T796260-10mg	2,3,5-Trimethylbenzonitrile	88166-75-0		10mg	$ 173.00	2023-09-05
TRC	T796260-25mg	2,3,5-Trimethylbenzonitrile	88166-75-0		25mg	$ 339.00	2023-09-05
TRC	T796260-100mg	2,3,5-Trimethylbenzonitrile	88166-75-0		100mg	$ 1006.00	2023-09-05

2,3,5-Trimethylbenzonitrile Related Literature

1. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
3. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
4. Exclusive self-aligned β-phase PVDF films with abnormal piezoelectric coefficient prepared via phase inversion†

N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
5. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

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